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Compound of Interest

Compound Name:
5-Bromo-2-methylbenzene-1-

sulfonic acid

Cat. No.: B1283415 Get Quote

Technical Guide: 5-Bromo-2-methylbenzene-1-
sulfonic acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

characteristics of 5-Bromo-2-methylbenzene-1-sulfonic acid. The information is compiled

from various chemical data sources to support research and development activities.

Core Physical and Chemical Properties
5-Bromo-2-methylbenzene-1-sulfonic acid, with CAS number 56919-17-6, is an

organobromine compound.[1][2][3][4][5][6] Its properties are summarized in the table below,

providing a clear comparison of its key physical and chemical data points.
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Property Value Source(s)

Molecular Formula C₇H₇BrO₃S [1][2][3]

Molecular Weight 251.10 g/mol [1][2]

Exact Mass 249.92993 u [2][3]

Monoisotopic Mass 249.92993 u [2][3]

Density 1.735 g/cm³ [1][3]

Refractive Index 1.599 [1][3]

Topological Polar Surface Area 62.8 Å² [1][2]

Hydrogen Bond Donor Count 1 [1][3]

Hydrogen Bond Acceptor

Count
3 [1][3]

XLogP3 1.7 [1][3]

Complexity 244 [2][3]

Heavy Atom Count 12 [2][3]

Experimental Protocols
Detailed experimental protocols for the direct synthesis of 5-Bromo-2-methylbenzene-1-
sulfonic acid are not readily available in the public domain. However, a common synthetic

route for aromatic sulfonic acids involves the sulfonation of the corresponding aromatic

compound. A plausible precursor for this synthesis is 5-bromo-2-methylbenzoic acid. The

synthesis of this precursor is well-documented.

Synthesis of 5-Bromo-2-methylbenzoic Acid
A documented method for the synthesis of 5-bromo-2-methylbenzoic acid involves the

bromination of 2-methylbenzoic acid.[7][8]

Materials:
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2-methylbenzoic acid

Concentrated sulfuric acid

Bromine

Ice water

Ethanol

Procedure:

Dissolve 2-methylbenzoic acid in concentrated sulfuric acid in a reaction vessel equipped

with a mechanical stirrer at room temperature.[7]

Add bromine dropwise to the solution over a period of 10 minutes.[7]

Stir the reaction mixture at 25°C for 20 hours.[7]

Pour the reaction solution into ice water to precipitate the solid product.[7]

Filter the precipitated solid and wash it with water.[7]

Air-dry the solid to obtain the crude bromo compound.[7]

For purification, dissolve the crude product in ethanol at 70°C.[7]

Cool the solution to 20°C and then further cool to below 10°C for 3 hours to allow for

crystallization.[7]

Filter the precipitated crystals and air-dry them to obtain purified 5-bromo-2-methylbenzoic

acid.[7]

Visualizations
The following diagrams illustrate the logical relationships and a potential experimental

workflow.
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Logical Relationship of Compound Properties

5-Bromo-2-methylbenzene-1-sulfonic acid
(C₇H₇BrO₃S)

Molecular Structure

determines

Physical Properties
(Density, Refractive Index)

influences

Computed Properties
(XLogP3, TPSA)

allows calculation of

Spectroscopic Data
(NMR, etc. - Predicted)

predicts
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Caption: Relationship between molecular structure and properties.
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Synthesis Workflow for 5-Bromo-2-methylbenzoic Acid

Reaction

Workup & Isolation

Purification

1. Dissolve 2-methylbenzoic acid
in conc. H₂SO₄

2. Add Bromine dropwise

3. Stir at 25°C for 20 hours

4. Pour into ice water

Proceed to

5. Filter precipitated solid

6. Wash with water & air-dry

7. Dissolve crude product in hot ethanol

Proceed to

8. Cool to crystallize

9. Filter and dry pure product
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Caption: Experimental workflow for a potential precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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